Cas no 2225136-75-2 (2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-4-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-4-yl)-2,2-difluoroacetic acid
• CAS No: 2225136-75-2
• MF: C₁₀H₁₂F₂N₂O₄S
• MW: 294.275088310242
• CID: 5184312
• PubChem ID: 136575908
• Update Time: 2025-06-08

2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-4-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazol-4-yl)-2,2-difluoroacetic acid
• 2-(2-((tert-Tutoxycarbonyl)amino)thiazol-4-yl)-2,2-difluoroacetic acid
• 2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-4-yl)-2,2-difluoroacetic acid

• Inchi： 1S/C10H12F2N2O4S/c1-9(2,3)18-8(17)14-7-13-5(4-19-7)10(11,12)6(15)16/h4H,1-3H3,(H,15,16)(H,13,14,17)
• InChI Key： CAFIRNJIKQISHT-UHFFFAOYSA-N
• SMILES： C(C1=CSC(NC(=O)OC(C)(C)C)=N1)(F)(F)C(=O)O

Additional information on 2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-4-yl)-2,2-difluoroacetic acid

Recent Advances in the Study of 2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-4-yl)-2,2-difluoroacetic acid (CAS: 2225136-75-2)

The compound 2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-4-yl)-2,2-difluoroacetic acid (CAS: 2225136-75-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential roles in drug development.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel thiazole-based derivatives. Thiazole rings are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The incorporation of difluoroacetic acid moiety further enhances the compound's reactivity and bioavailability, making it a promising candidate for further investigation.

One of the most notable advancements in the study of this compound is its application in the development of protease inhibitors. Proteases play a critical role in various pathological processes, and inhibitors targeting these enzymes have shown promise in treating diseases such as cancer and viral infections. Preliminary in vitro studies have demonstrated that derivatives of 2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-4-yl)-2,2-difluoroacetic acid exhibit potent inhibitory activity against specific protease targets, suggesting its potential as a scaffold for drug design.

In addition to its role in protease inhibition, recent research has explored the compound's utility in click chemistry and bioconjugation. The presence of the tert-butoxycarbonyl (Boc) protecting group allows for selective deprotection and subsequent functionalization, enabling the synthesis of complex molecular architectures. This versatility has been leveraged in the development of targeted drug delivery systems and diagnostic probes.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on structural modifications to improve selectivity and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-4-yl)-2,2-difluoroacetic acid represents a versatile and pharmacologically relevant compound with broad potential in medicinal chemistry. Continued exploration of its properties and applications is likely to yield significant contributions to the development of next-generation therapeutics.